Cas no 4813-04-1 (1''(or 2'')-(isopropylidene)isonicotinohydrazide)

• Product name: 1''(or 2'')-(isopropylidene)isonicotinohydrazide
• CAS No: 4813-04-1
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 931804
• PubChem ID: 72487

1''(or 2'')-(isopropylidene)isonicotinohydrazide Chemical and Physical Properties

Names and Identifiers

• 1''(or 2'')-(isopropylidene)isonicotinohydrazide
• 1'(Or 2')-(isopropylidene)isonicotinohydrazide; NSC 36086; N'-(propan-2-ylidene)pyridine-4-carbohydrazide
• 2-(2-Propylidene) isonicotinic acid hydrazide
• 4813-04-1
• EINECS 225-381-2
• acetone isonicotinoylhydrazone
• NSC-36086
• N-(propan-2-ylideneamino)pyridine-4-carboxamide
• N'-(1-methylethylidene)isonicotinohydrazide
• 1'(Or 2')-(isopropylidene)isonicotinohydrazide
• 2-Propanone isonicotinoyl hydrazone
• NSC-39300
• NS00031766
• N'-(propan-2-ylidene)pyridine-4-carbohydrazide
• NSC 36086
• NSC54497
• AE-641/02001026
• CHEMBL573833
• NSC36086
• SCHEMBL2997492
• NSC39300
• N-(isopropylideneamino)pyridine-4-carboxamide
• NSC46781
• STK411039
• Acetone isonicotinoyl hydrazone
• N'-(Propan-2-ylidene)isonicotinohydrazide
• DTXSID00197429
• AKOS002166411
• NSC-54497
• NSC-46781

• Inchi： InChI=1S/C9H11N3O/c1-7(2)11-12-9(13)8-3-5-10-6-4-8/h3-6H,1-2H3,(H,12,13)
• InChI Key： LRCPYBHPYVZWBL-UHFFFAOYSA-N
• SMILES： CC(=NNC(=O)C1=CC=NC=C1)C

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.4Ų